Cas no 152128-77-3 (Emtricitabine S-Oxide (Mixture of Diastereomers))

• Product Name: Emtricitabine S-Oxide (Mixture of Diastereomers)
• CAS No: 152128-77-3
• MF: C₈H₁₀FN₃O₄S
• MW: 263.24610376358
• MDL: MFCD29045173
• CID: 1064873
• PubChem ID: 10038386
• Update Time: 2025-09-27

Emtricitabine S-Oxide (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Emtricitabine S-Oxide (Mixture of Diastereomers)
• 4-amino-5-fluoro-1-[(2R,3R,5S)-2-(hydroxymethyl)-3-oxo-1,3-oxathiolan-5-yl]pyrimidin-2-one
• Emtricitabine S-Oxide (Mixture of Diastereomers)
• 4-Amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
• A)]-4-Amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone S-Oxide
• A)]-4-Amino-5-fluoro-1-[2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
• A,5
• Emtricitabine Impurity
• Emtricitabine Sulfoxide
• Emtricitabine Sulphoxide
• (-)-EMtricitabine S-Oxide (Mixture of DiastereoMers)
• [2R-(2α,5α)]-4-AMino-5-fluoro-1-[2-(hydroxyMethyl) -1,3-oxathiolan-5-yl]-2(1H)-pyriMidinone S-Oxide
• [2R-(2α,5α)]-4-AMino-5-fluoro-1- [2-(hydroxyMethyl)-3-oxido-1,3-oxathiolan-5-yl]-2(1H)-pyriMidinone
• Emtricitabine S-oxide
• Y00K47B026
• AKOS040733096
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl)-
• Q27294073
• 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-3-oxo-1,3-oxathiolan-5-yl]pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, S-oxide, (2R-(2alpha,5alpha))-
• (-)-Emtricitabine s-oxide(mixture of diastereomers)
• A1-01731
• UNII-Y00K47B026
• Emtricitabine Degradant-III
• 152128-77-3
• CS-0018073
• 2(1H)-PYRIMIDINONE, 4-AMINO-5-FLUORO-1-(2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)-, S-OXIDE, (2R-(2.ALPHA.,5.ALPHA.))-
• EmtricitabineDegradant-III
• HY-100096
• (-)-EMtricitabine S-Oxide
• DA-63178

• MDL： MFCD29045173
• Inchi： 1S/C8H10FN3O4S/c9-4-1-12(8(14)11-7(4)10)5-3-17(15)6(2-13)16-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6+,17?/m0/s1
• InChI Key： DMOMZPWPIDCLMB-YGFFCSEESA-N
• SMILES： S1([C@H](CO)O[C@@H](C1)N1C(N=C(C(=C1)F)N)=O)=O

Computed Properties

• Exact Mass: 263.03800
• Monoisotopic Mass: 263.03760514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 562.8±60.0 °C at 760 mmHg
• Flash Point: 294.2±32.9 °C
• PSA: 127.64000
• LogP: -0.23140
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

Emtricitabine S-Oxide (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues